Cas no 2228225-13-4 (methyl 2-2-(aminooxy)ethylbenzoate)

• Product Name: methyl 2-2-(aminooxy)ethylbenzoate
• CAS No: 2228225-13-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5986771
• PubChem ID: 165974398
• Update Time: 2025-07-19

methyl 2-2-(aminooxy)ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(aminooxy)ethylbenzoate
• methyl 2-[2-(aminooxy)ethyl]benzoate
• EN300-1792135
• 2228225-13-4

• Inchi： 1S/C10H13NO3/c1-13-10(12)9-5-3-2-4-8(9)6-7-14-11/h2-5H,6-7,11H2,1H3
• InChI Key： CRFXITSWCLXLIZ-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-2-(aminooxy)ethylbenzoate

Methyl 2-2-(Aminooxy)ethylbenzoate: An Overview of CAS No. 2228225-13-4

Methyl 2-2-(aminooxy)ethylbenzoate (CAS No. 2228225-13-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of methyl 2-2-(aminooxy)ethylbenzoate consists of a benzoate moiety linked to an aminooxy group through an ethylene bridge. The presence of the aminooxy functional group imparts unique reactivity and biological properties to the molecule, making it an attractive candidate for further investigation. Recent studies have highlighted its potential as a prodrug or as a scaffold for the design of bioactive compounds.

In the context of medicinal chemistry, methyl 2-2-(aminooxy)ethylbenzoate has been explored for its ability to modulate various biological pathways. One notable application is its use as a prodrug, where the aminooxy group can be selectively cleaved under specific physiological conditions to release an active metabolite. This approach has been particularly useful in enhancing the bioavailability and reducing the toxicity of certain drugs.

Recent research has also focused on the synthesis and optimization of methyl 2-2-(aminooxy)ethylbenzoate. Advanced synthetic methods, including transition-metal-catalyzed reactions and green chemistry approaches, have been employed to improve the efficiency and sustainability of its production. These advancements have not only enhanced the yield and purity of the compound but have also minimized environmental impact.

The biological activity of methyl 2-2-(aminooxy)ethylbenzoate has been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated its potential as an antitumor agent, with significant cytotoxic effects observed against various cancer cell lines. Additionally, it has shown promise in treating neurodegenerative diseases due to its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-2-(aminooxy)ethylbenzoate in human subjects. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a novel therapeutic agent and warrant further investigation.

Beyond its direct therapeutic applications, methyl 2-2-(aminooxy)ethylbenzoate serves as a valuable intermediate in the synthesis of other bioactive molecules. Its reactivity and functional group versatility make it an ideal starting material for constructing complex molecular architectures. Researchers have utilized this compound to develop new classes of drugs with improved pharmacological profiles.

In conclusion, methyl 2-2-(aminooxy)ethylbenzoate (CAS No. 2228225-13-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive target for further development. Ongoing research continues to uncover new insights into its potential uses, contributing to advancements in drug discovery and therapeutic innovation.